2-(8-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(8-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H23N3O3/c1-14-4-3-5-15(10-14)23-21(26)13-25-9-8-20-18(12-25)22(27)17-11-16(28-2)6-7-19(17)24-20/h3-7,10-11H,8-9,12-13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: SDXAOJJCJUORCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(N3)C=CC(=C4)OC
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The naphthyridin ring system is aromatic and planar, which could contribute to the stability of the molecule. The methoxy and acetamide groups are electron-donating, which could affect the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, we can predict that it is likely to be solid at room temperature, and due to the presence of polar functional groups, it is likely to have some degree of solubility in polar solvents.

Scientific Research Applications

Coenzyme A Metabolism

• .

Antioxidant Properties

• .

Synthetic Chemistry

• .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on the biological activity of this compound, it’s not possible to provide a mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it shows promising biological activity, it could be further investigated as a potential drug. Alternatively, if it has interesting chemical properties, it could be studied in the context of synthetic chemistry or materials science.